Cas no 83104-87-4 ((-)-Epigallocatechin-3-(3''-O-methyl) gallate)

(-) -epigallocatechin-3 - (3''-o-methyl) gallate is a natural product isolated from tea, which has strong antioxidant and cytotoxicity Conclusion (-) -epigallocatechin-3 - (3''-o-methyl) gallate has strong cytotoxicity on rat cancer cells

(-)-Epigallocatechin-3-(3''-O-methyl) gallate structure

83104-87-4 structure

Product Name:(-)-Epigallocatechin-3-(3''-O-methyl) gallate

CAS No:83104-87-4

Molecular Formula:C₂₃H₂₀O₁₁

Molecular Weight:472.398307800293

CID:720612

(-)-Epigallocatechin-3-(3''-O-methyl) gallate Properties

Names and Identifiers

- Benzoic acid,3,4-dihydroxy-5-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester
- (-)-Epigallocatechin-3-(3''-O-methyl) gallate
- (-)-Epigallocatechin 3-(3''-O-methly) gallate
- [(2R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-chromen-3-yl] 3,4-dihydroxy-5-methoxybenzoate
- Benzoic acid,3,4-dihydroxy-5-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphe...
- BENZOIC ACID,3,4-DIHYDROXY-5-METHOXY-,(2R,3R)-3,4-DIHYDRO-5,7-DIHYDROXY-2-(3,4,5-TRIHYDROXYPHENYL)-2H-1-BENZOPYRAN-3-YL...
- UNII-O97U9TPY8V
- 3,4-Dihydroxy-5-methoxybenzoic acid (2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl ester
- (-)-EGCG-3''-O-Me
- Epigallocatechin 3-O-(3-O-methyl)gallate
- Egcg3''me
- O97U9TPY8V
- Epigallocatechin 3-O-(3-O-methylgallate)
- [(2R,3R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl] 3,4-dihydroxy-5-methoxybenzoate
- (-)-Epigallocatechin 3-(3-methyl-gallate)
- Epigallocatechin 3-O-(3-O-Methyl)-Gallate
- (-)-Epigallocatechin 3-O-(3-O-methylgallate)
- (-)-Epigallocatechin-3-O-(3'-O-methyl)-gallate
- SCHEMB
- Benzoic acid, 3,4-dihydroxy-5-methoxy-, 3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl ester, (2R-cis)- (ZCI)
- (-)-Epigallocatechin 3-(3′′-O-methyl)gallate
- (-)-Epigallocatechin 3-O-(3′-O-methyl)-gallate
- EGCG3′′Me
- +Expand
- InChIKey： WVRDOLPMKOCJRJ-DENIHFKCSA-N
- Inchi： 1S/C23H20O11/c1-32-18-5-10(4-16(28)21(18)30)23(31)34-19-8-12-13(25)6-11(24)7-17(12)33-22(19)9-2-14(26)20(29)15(27)3-9/h2-7,19,22,24-30H,8H2,1H3/t19-,22-/m1/s1
- SMILES： O([C@@H]1CC2C(=CC(=CC=2O[C@@H]1C1C=C(O)C(O)=C(O)C=1)O)O)C(C1C=C(O)C(O)=C(OC)C=1)=O

Computed Properties

Exact Mass: 472.100561g/mol
Surface Charge: 0
XLogP3: 2.6
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 5
Monoisotopic Mass: 472.100561g/mol
Monoisotopic Mass: 472.100561g/mol
Topological Polar Surface Area: 186Å²
Heavy Atom Count: 34
Complexity: 694
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 472.4

Experimental Properties

LogP: 2.53620
PSA: 186.37000
Melting Point: 221-223 ºC(dec.)
Color/Form: Powder
Density: 1.77

(-)-Epigallocatechin-3-(3''-O-methyl) gallate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G2SC-1mg	(-)-EGCG-3''-O-ME	83104-87-4	99%	1mg	$258.00	2024-04-21
A2B Chem LLC	AH49308-1mg	(-)-EGCG-3''-O-ME	83104-87-4	>99.0%	1mg	$160.00
Ambeed	A987604-1mg	(-)-Egcg-3''-o-me	83104-87-4	98%	1mg	$200.0	2024-07-24
ChemFaces	CFN92081-5mg	(-)-Epigallocatechin-3-(3''-O-methyl) gallate	83104-87-4	>=98%	5mg	$368
Chengdu Biopurify Phytochemicals Ltd	BP3000-5mg	(-)-EGCG-3''-O-Me	83104-87-4	98%	5mg	$260	2023-09-20
eNovation Chemicals LLC	Y1256000-1mg	(-)-EGCG-3''-O-ME	83104-87-4	99%	1mg	$420	2024-06-06
FUJIFILM	133-18591-5mg	Methylated Catechin Standard	83104-87-4		5mg	JPY 42900	2023-09-15
MedChemExpress	HY-N2228-1mg	(-)-Epigallocatechin-3-(3''-O-methyl) gallate	83104-87-4	99.83%	1mg	￥3800	2024-04-17
TargetMol Chemicals	TN1608-5 mg	(-)-Epigallocatechin-3-(3''-O-methyl) gallate	83104-87-4	98%	5mg	￥ 9,800
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E53850-5mg	[(2R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-chromen-3-yl] 3,4-dihydroxy-5-methoxybenzoate	83104-87-4	,HPLC≥95%	5mg	¥3328.0	2023-09-07

(-)-Epigallocatechin-3-(3''-O-methyl) gallate Synthesis

Synthetic Circuit 1

901125-31-3

83104-87-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 6 h, rt

Reference

Regiospecific and enantioselective synthesis of methylated metabolites of tea catechins

Wan, Sheng Biao; et al, Tetrahedron, 2006, 62(25), 5897-5904

Synthetic Circuit 2

1186527-12-7

83104-87-4

Reaction Conditions

1.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Syntheses of methylated catechins and theaflavins using 2-nitrobenzenesulfonyl group to protect and deactivate phenol

Asakawa, Tomohiro; et al, Journal of Antibiotics, 2016, 69(4), 299-312

Synthetic Circuit 3

1186527-12-7

83104-87-4

Reaction Conditions

1.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt

Reference

Regioselective synthesis of methylated epigallocatechin gallate via nitrobenzenesulfonyl (Ns) protecting group

Aihara, Yoshiyuki; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(15), 4171-4174

Synthetic Circuit 4

1186527-11-6

1186527-10-5

83104-87-4

Reaction Conditions

1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
2.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Syntheses of methylated catechins and theaflavins using 2-nitrobenzenesulfonyl group to protect and deactivate phenol

Asakawa, Tomohiro; et al, Journal of Antibiotics, 2016, 69(4), 299-312

Synthetic Circuit 5

1186527-11-6

1186527-10-5

83104-87-4

Reaction Conditions

1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt

Reference

Regioselective synthesis of methylated epigallocatechin gallate via nitrobenzenesulfonyl (Ns) protecting group

Aihara, Yoshiyuki; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(15), 4171-4174

Synthetic Circuit 6

70845-73-7

332386-74-0

83104-87-4

Reaction Conditions

1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 3 h, reflux
1.2 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; overnight, rt
2.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 6 h, rt

Reference

Regiospecific and enantioselective synthesis of methylated metabolites of tea catechins

Wan, Sheng Biao; et al, Tetrahedron, 2006, 62(25), 5897-5904

Synthetic Circuit 7

1186527-09-2

1694-92-4

83104-87-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Acetonitrile ; 1.5 h, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: p-Toluenesulfonic acid Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 1 h, rt
2.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water ; rt
3.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt
3.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Syntheses of methylated catechins and theaflavins using 2-nitrobenzenesulfonyl group to protect and deactivate phenol

Asakawa, Tomohiro; et al, Journal of Antibiotics, 2016, 69(4), 299-312

Synthetic Circuit 8

1186527-09-2

1694-92-4

83104-87-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Acetonitrile ; 0 °C; 1.5 h, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: p-Toluenesulfonic acid Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 1 h, rt
2.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt

Reference

Regioselective synthesis of methylated epigallocatechin gallate via nitrobenzenesulfonyl (Ns) protecting group

Aihara, Yoshiyuki; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(15), 4171-4174

Synthetic Circuit 9

1694-92-4

970-74-1

83104-87-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Acetonitrile ; 1.5 h, -20 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water ; rt
3.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt
3.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Syntheses of methylated catechins and theaflavins using 2-nitrobenzenesulfonyl group to protect and deactivate phenol

Asakawa, Tomohiro; et al, Journal of Antibiotics, 2016, 69(4), 299-312

Synthetic Circuit 10

1694-92-4

970-74-1

83104-87-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Acetonitrile ; -20 °C; 1.5 h, -20 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt

Reference

Regioselective synthesis of methylated epigallocatechin gallate via nitrobenzenesulfonyl (Ns) protecting group

Aihara, Yoshiyuki; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(15), 4171-4174

Synthetic Circuit 11

125740-31-0

77-78-1

83104-87-4

Reaction Conditions

1.1 Reagents: Borax (B4Na2O7.10H2O) Solvents: Water ; 1 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; 12 h, rt
1.3 Reagents: Sulfuric acid ; 1 h, pH 2, rt
2.1 Reagents: Triethylamine Solvents: Acetonitrile ; 1.5 h, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water
2.3 Reagents: p-Toluenesulfonic acid Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 1 h, rt
3.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
3.2 Reagents: Ammonium chloride Solvents: Water ; rt
4.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt
4.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Syntheses of methylated catechins and theaflavins using 2-nitrobenzenesulfonyl group to protect and deactivate phenol

Asakawa, Tomohiro; et al, Journal of Antibiotics, 2016, 69(4), 299-312

Synthetic Circuit 12

125740-31-0

77-78-1

83104-87-4

Reaction Conditions

1.1 Reagents: Sodium tetraborate Solvents: Water ; 1 h, rt
1.2 Reagents: Sodium hydroxide ; 12 h, rt
1.3 Reagents: Sulfuric acid ; 1 h, pH 2, rt
2.1 Reagents: Triethylamine Solvents: Acetonitrile ; 0 °C; 1.5 h, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water
2.3 Reagents: p-Toluenesulfonic acid Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 1 h, rt
3.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
3.2 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt

Reference

Regioselective synthesis of methylated epigallocatechin gallate via nitrobenzenesulfonyl (Ns) protecting group

Aihara, Yoshiyuki; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(15), 4171-4174

Synthetic Circuit 13

149-91-7

107-18-6

83104-87-4

Reaction Conditions

1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine ; rt; 4 h, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Borax (B4Na2O7.10H2O) Solvents: Water ; 1 h, rt
2.2 Reagents: Sodium hydroxide Solvents: Water ; 12 h, rt
2.3 Reagents: Sulfuric acid ; 1 h, pH 2, rt
3.1 Reagents: Triethylamine Solvents: Acetonitrile ; 1.5 h, 0 °C
3.2 Reagents: Hydrochloric acid Solvents: Water
3.3 Reagents: p-Toluenesulfonic acid Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 1 h, rt
4.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
4.2 Reagents: Ammonium chloride Solvents: Water ; rt
5.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt
5.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Syntheses of methylated catechins and theaflavins using 2-nitrobenzenesulfonyl group to protect and deactivate phenol

Asakawa, Tomohiro; et al, Journal of Antibiotics, 2016, 69(4), 299-312

Synthetic Circuit 14

149-91-7

107-18-6

83104-87-4

Reaction Conditions

1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine ; rt; 4 h, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Sodium tetraborate Solvents: Water ; 1 h, rt
2.2 Reagents: Sodium hydroxide ; 12 h, rt
2.3 Reagents: Sulfuric acid ; 1 h, pH 2, rt
3.1 Reagents: Triethylamine Solvents: Acetonitrile ; 0 °C; 1.5 h, 0 °C
3.2 Reagents: Hydrochloric acid Solvents: Water
3.3 Reagents: p-Toluenesulfonic acid Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 1 h, rt
4.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
4.2 Reagents: Ammonium chloride Solvents: Water
5.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt

Reference

Regioselective synthesis of methylated epigallocatechin gallate via nitrobenzenesulfonyl (Ns) protecting group

Aihara, Yoshiyuki; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(15), 4171-4174

Synthetic Circuit 15

989-51-5

334-88-3

83104-87-4

873936-18-6

298700-57-9

298700-56-8

263369-44-4

224434-07-5

173484-92-9

Reaction Conditions

1.1 Solvents: Diethyl ether ; 3.5 h, -50 °C
1.2 Reagents: Acetic acid

Reference

Synthesis of methyl derivatives of epigallocatechin gallate (EGCg) and their stabilities

Yanase, Emiko; et al, ITE Letters on Batteries, 2005, 6(1), 34-37

Synthetic Circuit 16

9033-25-4

989-51-5

83104-87-4

1644048-43-0

1186527-19-4

1046425-79-9

298700-56-8

263369-44-4

224434-07-5

173484-92-9

Reaction Conditions

1.1 Reagents: Magnesium chloride , Adenosine, 5′-[(3-amino-3-carboxypropyl)methylsulfonio]-5′-deoxy-, inner salt Solvents: Water ; 1 h, pH 7.5, 35 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Analysis on the EGCG methylated derivatives produced from EGCG catalyzed by EGCG-O-methyltransferase

Lu, Haipeng; et al, Chaye Kexue, 2012, 32(2), 100-106

(-)-Epigallocatechin-3-(3''-O-methyl) gallate Raw materials

(-)-Epigallocatechin-3-(3''-O-methyl) gallate Preparation Products

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